Cas no 7473-45-2 (Methyl b-D-Ribofuranoside)

Methyl b-D-Ribofuranoside Properties

Names and Identifiers

• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-methoxytetrahydrofuran-3,4-diol
• Methyl beta-D-Ribofuranoside
• Methyl β-D-Ribofuran
• Methyl β-D-ribofuranoside
• METHYL Β-D-RIBOFURANOSIDE,WHITE SOLID
• -<small>D<
• Ribofuranoside,methyl, b-D- (8CI)
• Methyl b-D-ribofuranoside
• NSC 400285
• methyl
• A-d-ribofuranoside
• NALRCAPFICWVAQ-KVTDHHQDSA-N
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-methoxy-tetrahydrofuran-3,4-diol
• Methyl pentofuranoside #
• Methyl .beta.-D-ribofuranoside
• PubChem10614
• beta-D-Ribofuranoside, methyl
• KM1638
• BBL102872
• 1619AC
• STL556680
• FCH920
• methyl -d-ribofuranoside
• Methyl ?-D-Ribofuranoside
• MFCD00047075
• NS00048098
• EINECS 231-271-5
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-methoxyoxolane-3,4-diol
• A838212
• Methyl beta-D-ribofuranoside, 97%
• AKOS006344687
• DTXSID301312174
• SCHEMBL271445
• MS-20513
• A11603
• Q63409835
• 7473-45-2
• Methyl I(2)-D-ribofuranoside
• +Expand

• MDL： MFCD00047075
• InChIKey： NALRCAPFICWVAQ-KVTDHHQDSA-N
• Inchi： 1S/C6H12O5/c1-10-6-5(9)4(8)3(2-7)11-6/h3-9H,2H2,1H3/t3-,4-,5-,6-/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 164.06800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.068
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Surface Charge: 0
• Topological Polar Surface Area: 79.2

Experimental Properties

• LogP: -1.92820
• PSA: 79.15000
• Refractive Index: -51 ° (C=2, H2O)
• Water Partition Coefficient: Soluble in water
• Boiling Point: 348.7 °C at 760 mmHg
• Melting Point: 76.0 to 80.0 deg-C
• Flash Point: 164.7 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.4